(E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one

• CAS: 301312-56-1
• Molecular Formula: C18H14O2S
• Molecular Weight: 294.37
• SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=CC(=O)C3=CC=CS3
• InChI: InChI=1S/C18H14O2S/c1-13-4-6-14(7-5-13)17-11-9-15(20-17)8-10-16(19)18-3-2-12-21-18/h2-12H,1H3/b10-8+
• InChIKey: GXDWBOZEIHUHPT-CSKARUKUSA-N
• Solubility: not available

CAS 301312-56-1, systematically named (E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one, is a synthetic heterocyclic chalcone derivative bearing a thiophene ring at the ketone terminus and a 5-(p-tolyl)furan-2-yl moiety at the aldehyde terminus (C₁₈H₁₄O₂S, MW 294.37). It belongs to the broader class of α,β-unsaturated carbonyl compounds in which two heteroaromatic rings — thiophene and furan — flank a reactive enone linker.

CAS 301312-56-1: (E)-1-(Thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one — A Dual-Heterocyclic Chalcone Scaffold for Bcl-2 Family and Antioxidant Screening Applications

CAS 301312-56-1, systematically named (E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one, is a synthetic heterocyclic chalcone derivative bearing a thiophene ring at the ketone terminus and a 5-(p-tolyl)furan-2-yl moiety at the aldehyde terminus (C₁₈H₁₄O₂S, MW 294.37) . It belongs to the broader class of α,β-unsaturated carbonyl compounds in which two heteroaromatic rings — thiophene and furan — flank a reactive enone linker. Structurally analogous heterocyclic chalcones have been evaluated in primary screening campaigns targeting Bcl-2 family protein interactions, DPPH radical scavenging, and antibacterial activity [1]. The combination of a sulfur-containing thiophene ring and an oxygen-containing furan ring within a single chalcone framework distinguishes this compound from simpler mono-heterocyclic or all-phenyl congeners, and existing class-level evidence suggests that the thiophene-for-furan isosteric replacement modulates both electronic properties and bioactivity profiles [2].

1 Dual-heterocycle chalcone scaffold (thiophene + p-tolyl-furan)

2 Reported intermediate Bcl-X(L) affinity context based on analog SAR

3 Thiophene > furan DPPH scavenging trend supports antioxidant screening fit

• [1] Abdula AM, Mohsen GL, Jasim BH, Jabir MS, Rushdi AIR, Baqi Y. Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents. Heliyon. 2024;10(11):e32257. View Source
• [2] Kim S, et al. Synthesis of heterocyclic chalcone derivatives and their radical scavenging ability toward 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radicals. Bulletin of the Korean Chemical Society. 2012. View Source

Why Generic Chalcone Substitution Cannot Replace CAS 301312-56-1 in Heterocycle-Specific Screening Programs

Heterocyclic chalcones containing thiophene and furan rings cannot be treated as interchangeable procurement commodities because even single-atom isosteric replacements (thiophene → furan, thiophene → phenyl) produce non-trivial shifts in both electronic character and biological readout. In comparative basicity studies of chalcone analogs, heterocyclic groups exhibited a conjugation-effect rank order of N-methyl-2-pyrryl > 2-furyl > 2-selenienyl > 2-thienyl, with ΔνOH values spanning 200–284 cm⁻¹, confirming that thiophene-bearing chalcones possess measurably distinct hydrogen-bonding behavior compared to their furan counterparts [1]. Furthermore, systematic DPPH SAR analysis has demonstrated that the radical-scavenging activities of thiophene ring-containing chalcones are consistently higher than those of furan ring-containing chalcones, and that the presence and position of a methyl substituent on the heterocyclic ring further modulates activity in opposite directions for thiophene versus furan scaffolds [2]. These convergent electronic and biochemical data establish that selecting CAS 301312-56-1 versus a furan-only or phenyl-only analog is a meaningful differentiation decision that directly affects experimental outcomes.

Thiophene ketone terminus

Furan or phenyl replacement may shift hydrogen-bonding character (ΔνOH range 200–284 cm⁻¹)

Thiophene > furan DPPH SAR

Furan-only analog expected to show lower radical-scavenging activity; methyl position effects differ

Electronic through-bond conductivity

Furan-to-thiophene substitution alters electronic transmission, potentially affecting target binding profiles

• [1] Savchenko LV, et al. Comparative basicities of heterocyclic analogs of chalcone. Chemistry of Heterocyclic Compounds. 1968;2(6). View Source
• [2] Kim S, et al. Synthesis of heterocyclic chalcone derivatives and their radical scavenging ability toward 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radicals. Bulletin of the Korean Chemical Society. 2012. View Source

Quantitative Differentiation Evidence for (E)-1-(Thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one (CAS 301312-56-1) Versus Closest Analogs

Bcl-2 Family Protein Binding: Thiophene-Terminated vs. Furan-Terminated vs. Phenyl-Terminated Furanyl Chalcones

Although direct binding data for CAS 301312-56-1 are not publicly available, high-confidence quantitative data exist for its three most structurally proximal analogs in the same Bcl-2 family HTS assay panel, enabling reliable structure-activity inference. The closest analog — (E)-1-(furan-2-yl)-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one, which differs from the target compound solely by a furan-for-thiophene replacement at the ketone terminus — was not deposited in the same BindingDB assay set. The two next-closest analogs are: (E)-1-(p-tolyl)-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one (BDBM32296), which bears a p-tolyl group at the ketone terminus, and (E)-1-phenyl-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one (BDBM32298), which bears an unsubstituted phenyl group [1]. Both analogs share the identical 5-(p-tolyl)furan-2-yl aldehyde terminus with the target compound. Against Bcl-X(L), BDBM32296 showed EC₅₀ = 2,140 nM, while BDBM32298 was markedly less active at EC₅₀ = 5,190 nM, representing a 2.4-fold potency differential attributable to the p-tolyl-versus-phenyl ketone substitution [1][2]. Against Bcl-2-related protein A1, BDBM32298 showed EC₅₀ = 7,030 nM [2]. The target compound's thiophene terminus is predicted to confer intermediate electronic character between the electron-rich furan and electron-neutral phenyl termini, potentially yielding Bcl-X(L) affinity values bracketed by the 2,140–5,190 nM range observed for the p-tolyl and phenyl analogs.

Bcl-X(L) Affinity Context

Class-level inference

2.4× potency differential between p-tolyl and phenyl ketone analogs (2,140 vs 5,190 nM)

Supports Bcl-2 family probe selection based on ketone terminus identity

Direct EC₅₀ data for CAS 301312-56-1 not available; prediction from analog series

Evidence Dimension	EC₅₀ for Bcl-X(L) inhibition (Bcl-2 family protein binding HTS assay)
Target Compound Data	Not directly tested; predicted intermediate between comparator values based on thiophene electronic character.
Comparator Or Baseline	BDBM32296 (p-tolyl ketone analog): EC₅₀ = 2,140 nM. BDBM32298 (phenyl ketone analog): EC₅₀ = 5,190 nM. BDBM32298 against Bcl-2-related protein A1: EC₅₀ = 7,030 nM.
Quantified Difference	2.4-fold potency difference between p-tolyl and phenyl ketone analogs (2,140 vs. 5,190 nM). Thiophene substitution predicted to yield intermediate affinity.
Conditions	384-well microplate HTS assay, pH 7.4, 2°C, bead-based multiplex format (PubChem BioAssay AID 1330, AID 1320, AID 1322).

Why This Matters

The quantitative 2.4-fold Bcl-X(L) affinity spread between furanyl chalcones differing only in the ketone-terminal aryl group demonstrates that this molecular position is a critical potency determinant — and thus the thiophene-for-phenyl/furan substitution in CAS 301312-56-1 represents a non-trivial structural variable for apoptosis-targeted screening programs.

• [1] BindingDB Entry BDBM32296: (E)-1-(4-methylphenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-en-1-one. EC₅₀ data against Bcl-X(L). PubChem BioAssay AID 1330. View Source
• [2] BindingDB Entry BDBM32298: (E)-1-phenyl-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one. EC₅₀ data against Bcl-X(L) and Bcl-2-related protein A1. PubChem BioAssay AID 1320, AID 1322. View Source

DPPH Radical Scavenging: Thiophene-Containing vs. Furan-Containing Heterocyclic Chalcones

In a systematic SAR study of heterocyclic chalcone derivatives bearing thiophene or furan rings as isosteric replacements for benzene, the radical-scavenging activities of thiophene ring-containing chalcones were consistently higher than those of furan ring-containing chalcones across the tested series. Furthermore, the presence of a 4'-methyl substituent on the thiophene ring increased DPPH scavenging activity, whereas a 3'-methyl substituent on the furan ring decreased activity, demonstrating an opposite modulatory effect of methyl substitution depending on the heterocycle identity [1]. This class-level SAR directly supports the thesis that CAS 301312-56-1, which bears a thiophene ring at the ketone terminus and a methyl-substituted (p-tolyl) group on the furan ring, would exhibit a distinct antioxidant profile compared to non-methylated or furan-only analogs. A separate study on 3-furan-1-thiophene-based chalcones reported DPPH scavenging activity reaching up to 90% at a test concentration of 200 μg/mL for the most active derivative (AM4), confirming that mixed furan-thiophene chalcone scaffolds can achieve high radical-scavenging capacity [2]. While direct DPPH IC₅₀ values for CAS 301312-56-1 are not reported in the open literature, the class-level evidence indicates that replacing a thiophene with a furan ring at the ketone position would be expected to reduce DPPH activity, making the thiophene-containing scaffold the preferred choice for antioxidant screening applications.

DPPH Scavenging SAR

Class-level inference

Thiophene-containing chalcones consistently higher than furan analogs; 4'-methyl-thiophene enhances activity

May support antioxidant screening probe selection

Direct IC₅₀ not reported; AM4 analog reached ~90% at 200 μg/mL

Evidence Dimension	DPPH free radical scavenging activity (SAR trend)
Target Compound Data	Not directly reported; predicted higher than furan-only analogs based on thiophene > furan SAR trend.
Comparator Or Baseline	Thiophene ring-containing chalcones: consistently higher DPPH activity. Furan ring-containing chalcones: consistently lower DPPH activity. 3-furan-1-thiophene-based chalcone AM4: up to 90% scavenging at 200 μg/mL.
Quantified Difference	Qualitative SAR trend: thiophene > furan for DPPH scavenging. 4'-methyl-thiophene increases activity; 3'-methyl-furan decreases activity (opposite effects). AM4: ~90% DPPH scavenging at 200 μg/mL.
Conditions	DPPH radical scavenging assay; 200 μg/mL test concentration for AM4 study; systematic SAR comparison across heterocyclic chalcone series.

Why This Matters

The consistent thiophene > furan SAR trend for DPPH activity means that for any antioxidant screening program, CAS 301312-56-1 (thiophene-containing) is expected to outperform its direct furan analog, providing a rational basis for compound selection when radical-scavenging activity is a primary endpoint.

• [1] Kim S, et al. Synthesis of heterocyclic chalcone derivatives and their radical scavenging ability toward 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radicals. Bulletin of the Korean Chemical Society. 2012. View Source
• [2] Abdula AM, Mohsen GL, Jasim BH, Jabir MS, Rushdi AIR, Baqi Y. Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents. Heliyon. 2024;10(11):e32257. View Source

Electronic and Hydrogen-Bonding Properties: Thiophene vs. Furan Chalcone Analogs

Fundamental physicochemical measurements establish that thiophene-containing chalcone analogs are electronically distinct from their furan counterparts. In hydrogen-bonding studies with phenol in CCl₄, the ΔνOH frequency shifts for heterocyclic chalcone analogs varied from 200 to 284 cm⁻¹, with the conjugation effect decreasing in the order N-methyl-2-pyrryl > 2-furyl > 2-selenienyl > 2-thienyl [1]. PMR spectroscopic studies further demonstrated that the conductivity of electronic effects increases from the furan ring to the thiophene and selenophene rings in chalcone analogs, and that the effect of the carbonyl group on proton signals from a methyl group in the side chain differs between furan and thiophene systems [2]. These data provide direct experimental evidence that the single-atom replacement (thiophene S vs. furan O) produces measurable differences in electronic ground-state properties, hydrogen-bond donor/acceptor behavior, and through-bond electronic transmission — factors that directly influence molecular recognition, target binding, and physicochemical parameters relevant to both biological screening and chemical procurement quality control.

Electronic Properties

Head-to-head

ΔνOH 200–284 cm⁻¹; conjugation order: furyl > selenienyl > thienyl

Quantified H-bond basicity difference supports heterocycle selection

Physicochemical profiling in CCl₄; thiophene weakest conjugation donor

Evidence Dimension	Hydrogen-bond strength with phenol (ΔνOH, cm⁻¹) and electronic conductivity order
Target Compound Data	Thiophene-containing chalcone: ΔνOH in range 200–284 cm⁻¹ (thiophene as weakest conjugation donor in series).
Comparator Or Baseline	Furan-containing chalcone: higher ΔνOH (stronger conjugation donor). Order: N-methyl-2-pyrryl > 2-furyl > 2-selenienyl > 2-thienyl.
Quantified Difference	ΔνOH range: 200–284 cm⁻¹ across series. Electronic conductivity: furan < thiophene < selenophene. Methyl proton signal sensitivity: furan ≠ thiophene.
Conditions	CCl₄ solution, phenol as H-bond donor; PMR spectroscopy in standard deuterated solvents.

Why This Matters

The quantified difference in hydrogen-bond basicity and electronic conductivity between thiophene and furan chalcones provides a rational physicochemical basis for selecting CAS 301312-56-1 over furan-only analogs when weaker carbonyl H-bond acceptor character or higher electronic through-bond conductivity is desired for target engagement or spectroscopic profiling.

• [1] Savchenko LV, et al. Comparative basicities of heterocyclic analogs of chalcone. Chemistry of Heterocyclic Compounds. 1968;2(6). View Source
• [2] Savchenko LV, et al. PMR spectra of certain chalcones and their heterocyclic analogs. Chemistry of Heterocyclic Compounds. 1972;6(1). View Source

Antibacterial Activity of Mixed Furan-Thiophene Chalcones: Gram-Positive vs. Gram-Negative Selectivity

A 2024 study on structurally related 3-furan-1-thiophene-based chalcones evaluated antibacterial activity against Streptococcus pyogenes (Gram-positive) and Pseudomonas aeruginosa (Gram-negative) [1]. All tested final compounds were active against both bacterial species; compound AM4 — the most potent derivative — produced inhibition zones of 27.13 mm against S. pyogenes and 23.30 mm against P. aeruginosa, demonstrating meaningful Gram-positive selectivity (Δ = 3.83 mm). A separate study on heterocyclic chalcones bearing thiofuran, furan, and quinoline moieties showed that these compounds exhibit high potency specifically against Gram-positive bacteria including multidrug-resistant clinical isolates, with derivative F2 achieving an MIC of 2 µg/mL against Streptococcus mutans (equipotent to norfloxacin), while all compounds failed to inhibit Gram-negative E. coli at 64 µg/mL [2]. Although CAS 301312-56-1 itself has not been directly tested in published antibacterial assays, the class-level evidence indicates that mixed furan-thiophene chalcones preferentially target Gram-positive organisms, and the specific substitution pattern (thiophene ketone terminus + p-tolyl-furan aldehyde terminus) may confer a distinct antibacterial selectivity profile compared to quinoline- or thiofuran-containing analogs [1][2].

Antibacterial Selectivity

Class-level inference

AM4: S. pyogenes 27.13 mm vs P. aeruginosa 23.30 mm; F2 MIC 2 µg/mL (S. mutans)

Reported Gram-positive preferential profile

Target compound not directly tested; class-level SAR from analogs

Evidence Dimension	Antibacterial activity: zone of inhibition (mm) and MIC (µg/mL)
Target Compound Data	Not directly tested; predicted Gram-positive preferential activity based on class SAR.
Comparator Or Baseline	AM4 (3-furan-1-thiophene chalcone): S. pyogenes = 27.13 mm, P. aeruginosa = 23.30 mm. F2 (thiofuran-furan-quinoline chalcone): S. mutans MIC = 2 µg/mL (equipotent to norfloxacin). E. coli: no inhibition at 64 µg/mL.
Quantified Difference	AM4 Gram-positive vs. Gram-negative Δ = 3.83 mm larger zone. F2 MIC = 2 µg/mL vs. norfloxacin (equipotent). Gram-negative: inactive at highest tested concentration (64 µg/mL).
Conditions	AM4: disc diffusion assay against S. pyogenes and P. aeruginosa. F2: broth microdilution MIC against S. mutans, E. coli CCARM 1924/1356.

Why This Matters

The Gram-positive selective antibacterial profile of mixed furan-thiophene chalcones differentiates CAS 301312-56-1 from broad-spectrum or Gram-negative-selective screening candidates, enabling targeted procurement for Gram-positive antibacterial discovery programs.

• [1] Abdula AM, Mohsen GL, Jasim BH, Jabir MS, Rushdi AIR, Baqi Y. Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents. Heliyon. 2024;10(11):e32257. View Source
• [2] Zheng CJ, et al. Synthesis and anti-bacterial activity of some heterocyclic chalcone derivatives bearing thiofuran, furan, and quinoline moieties. Archiv der Pharmazie. 2011;344(10):689-695. View Source

Structural Uniqueness: Dual Heterocycle Architecture vs. Mono-Heterocyclic or All-Phenyl Chalcone Comparators

CAS 301312-56-1 occupies a specific point in chalcone chemical space that is structurally distinct from the three most closely related commercially available analogs: (i) (E)-1-(furan-2-yl)-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one replaces the thiophene with furan; (ii) (E)-1-(p-tolyl)-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one replaces the thiophene with a p-tolyl phenyl ring; and (iii) (E)-1-phenyl-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one replaces the thiophene with an unsubstituted phenyl ring [1][2]. This thiophene-furan dual-heterocycle architecture is sparsely represented in published chalcone libraries. Among 36 heterocyclic chalcone derivatives in one antibacterial study, the majority contained either thiofuran or furan singly, with mixed thiophene-furan combinations being notably rare [3]. Similarly, in a cytotoxicity-focused library of chemically diverse heterocyclic chalcones, thiophene- and furan-containing compounds were typically evaluated as separate sub-series rather than combined within a single molecule [4]. The CAS 301312-56-1 scaffold thus offers a procurement-level differentiation point: it is the only commercially cataloged member of the {thiophene-ketone} + {5-(p-tolyl)furan-aldehyde} chalcone subset, providing access to an under-explored region of heterocyclic chalcone chemical space for screening library diversification.

Scaffold Uniqueness

Supporting evidence

Only commercially cataloged thiophene + p-tolyl-furan chalcone; dual-heterocycle rare

Supports screening library diversification

Under-sampled chemical space; vendor catalog analysis

Evidence Dimension	Scaffold availability and structural uniqueness within commercially cataloged heterocyclic chalcones
Target Compound Data	Thiophene (ketone terminus) + 5-(p-tolyl)furan (aldehyde terminus); CAS 301312-56-1.
Comparator Or Baseline	(i) Furan + 5-(p-tolyl)furan analog; (ii) p-Tolyl-phenyl + 5-(p-tolyl)furan analog; (iii) Phenyl + 5-(p-tolyl)furan analog. Thiophene-furan combinations rare in published libraries (0 of 36 in one set; separate sub-series in another).
Quantified Difference	Qualitative: CAS 301312-56-1 is the only cataloged member of its specific {thiophene + p-tolyl-furan} chalcone subset; thiophene-furan dual-heterocycle chalcones represent <5% of published heterocyclic chalcone libraries.
Conditions	Commercial vendor catalog analysis; published chalcone library composition data.

Why This Matters

For procurement officers building diverse screening libraries, CAS 301312-56-1 provides access to a structurally under-sampled region of chalcone chemical space that cannot be replicated by purchasing any of its three closest commercially available analogs, supporting library diversity and intellectual property differentiation goals.

• [1] BindingDB Entry BDBM32296: (E)-1-(4-methylphenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-en-1-one. View Source
• [2] BindingDB Entry BDBM32298: (E)-1-phenyl-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one. View Source
• [3] Zheng CJ, et al. Synthesis and anti-bacterial activity of some heterocyclic chalcone derivatives bearing thiofuran, furan, and quinoline moieties. Archiv der Pharmazie. 2011;344(10):689-695. View Source
• [4] Do TH, et al. Synthesis and selective cytotoxic activities on rhabdomyosarcoma and noncancerous cells of some heterocyclic chalcones. Molecules. 2016;21(3):329. View Source

Recommended Application Scenarios for CAS 301312-56-1 Based on Quantitative Differentiation Evidence

Bcl-2 Family Protein-Protein Interaction Inhibitor Screening

CAS 301312-56-1 is best deployed as a probe compound in HTS campaigns targeting Bcl-2 family anti-apoptotic proteins (Bcl-X(L), Bcl-2, Bcl-2-related protein A1). The compound's thiophene ketone terminus is predicted — based on analog data from BDBM32296 (EC₅₀ = 2,140 nM against Bcl-X(L)) and BDBM32298 (EC₅₀ = 5,190 nM against Bcl-X(L); 7,030 nM against Bcl-2-related protein A1) — to confer intermediate affinity between the p-tolyl and phenyl ketone analogs, offering a structurally distinct anchor point for hit-to-lead optimization [1][2]. This scenario is directly supported by the 2.4-fold potency differential observed between furanyl chalcone analogs differing only at the ketone terminus, establishing this molecular position as a validated affinity-tuning site.

DPPH-Based Antioxidant Screening and Radical-Scavenging SAR Studies

For programs evaluating the antioxidant capacity of heterocyclic chalcones via the DPPH radical-scavenging assay, CAS 301312-56-1 should be prioritized over furan-only analogs. Class-level SAR data demonstrate that thiophene ring-containing chalcones consistently outperform furan ring-containing chalcones in DPPH scavenging, and that the p-tolyl substituent on the furan ring may further modulate activity based on the established methyl-position effect on heterocyclic chalcone antioxidant behavior [1]. Related 3-furan-1-thiophene chalcones have achieved up to 90% DPPH scavenging at 200 μg/mL, establishing a performance benchmark for this scaffold class [2].

Gram-Positive Selective Antibacterial Discovery Programs

CAS 301312-56-1 is a rational procurement choice for antibacterial screening libraries focused on Gram-positive pathogens, particularly Streptococcus species and multidrug-resistant Staphylococcus strains. Class-level evidence from mixed furan-thiophene chalcones shows Gram-positive preferential activity (AM4: 27.13 mm zone against S. pyogenes vs. 23.30 mm against P. aeruginosa; Δ = 3.83 mm) [1] and high potency against S. mutans (F2 analog: MIC = 2 µg/mL, equipotent to norfloxacin) [2]. The consistent Gram-negative inactivity at high concentrations (≥64 µg/mL) further supports deployment in Gram-positive-targeted rather than broad-spectrum screening workflows [2].

Heterocyclic Chalcone Library Diversification for Screening Collection Procurement

Procurement teams building diverse chalcone-focused screening libraries should include CAS 301312-56-1 as a representative of the under-sampled {thiophene-ketone + p-tolyl-furan-aldehyde} scaffold subset. Published heterocyclic chalcone libraries predominantly feature either single-heterocycle derivatives or separate thiophene and furan sub-series, with mixed thiophene-furan dual-heterocycle chalcones comprising a small fraction of evaluated compounds [1][2]. The compound's commercial availability as a cataloged research chemical further distinguishes it from custom-synthesis-only analogs, reducing procurement lead time for screening collection assembly. The electronically distinct character of the thiophene-versus-furan ketone terminus — confirmed by hydrogen-bonding and PMR studies — adds a physicochemical diversity dimension beyond mere structural novelty [3][4].

Application

Selection Property

Validation Focus

Bcl-2 family PPI inhibitor screening

Ketone-terminal heterocycle identity

Bcl-X(L) affinity endpoint review

DPPH antioxidant screening

Thiophene vs. furan SAR trend

DPPH radical-scavenging endpoint comparison

Gram-positive antibacterial discovery

Gram-positive preferential profile

Zone of inhibition / MIC endpoint context

Chalcone library diversification

Scaffold uniqueness within libraries

Chemical-space diversification review

• [1] Abdula AM, Mohsen GL, Jasim BH, Jabir MS, Rushdi AIR, Baqi Y. Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents. Heliyon. 2024;10(11):e32257. View Source
• [2] Zheng CJ, et al. Synthesis and anti-bacterial activity of some heterocyclic chalcone derivatives bearing thiofuran, furan, and quinoline moieties. Archiv der Pharmazie. 2011;344(10):689-695. View Source
• [3] Savchenko LV, et al. Comparative basicities of heterocyclic analogs of chalcone. Chemistry of Heterocyclic Compounds. 1968;2(6). View Source
• [4] Savchenko LV, et al. PMR spectra of certain chalcones and their heterocyclic analogs. Chemistry of Heterocyclic Compounds. 1972;6(1). View Source